Cas no 1361522-72-6 (2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1361522-72-6
• MF: C₁₈HCl₁₀F₃IN
• MW: 769.636917829514
• CID: 4969259
• Update Time: 2025-05-20

2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C18HCl10F3IN/c19-6-4(7(20)11(24)14(27)10(6)23)2-1-3(18(29,30)31)33-17(16(2)32)5-8(21)12(25)15(28)13(26)9(5)22/h1H
• InChI Key： RIZZTXIRXOYZIA-UHFFFAOYSA-N
• SMILES： IC1C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)=NC(C(F)(F)F)=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 662
• XLogP3: 12
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine

2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1361522-72-6, commonly referred to as 2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with perchlorophenyl groups at positions 2 and 4, an iodo group at position 3, and a trifluoromethyl group at position 6. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of perchlorophenyl groups in enhancing the stability and electronic properties of aromatic compounds. The presence of these groups in 2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine makes it a promising candidate for use in advanced materials science applications. For instance, researchers have explored its role in the development of high-performance polymers and organic semiconductors.

The iodo group at position 3 plays a crucial role in the compound's reactivity. It serves as an excellent leaving group in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Furthermore, the trifluoromethyl group at position 6 introduces additional electron-withdrawing effects, which can influence the compound's electronic properties and reactivity in various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine through multi-step processes involving palladium-catalyzed cross-coupling reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

In terms of applications, this compound has shown great potential in the pharmaceutical industry. Its unique structure allows for precise molecular targeting, which is essential in drug design. Additionally, its stability under harsh conditions makes it suitable for use in extreme environments, such as high-temperature industrial processes.

Recent research has also focused on the environmental impact of perchlorophenyl derivatives. Studies indicate that while these compounds are highly stable, their degradation pathways under specific conditions need further investigation to ensure sustainable practices.

In conclusion, 2,4-Bis(perchlorophenyl)-3-iodo-6-(trifluoromethyl)pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in the advancement of modern science and technology.